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The table below summarizes all quantitatively confirmed data available for DosatiLink-1 from the provided

source [1].

Property Description

Name DosatiLink-1 [1]

CAS Number 2941512-37-2 [1]

Chemical Formula C₆₉H₉₃Cl₂F₂N₁₃O₁₇S [1]

Molar Mass 1517.52 g/mol [1]

Primary Bioactivity Abelson murine leukemia (ABL) enzyme inhibitor [1]

Storage Store under the recommended conditions in the Certificate of Analysis [1]

Transport Room temperature in continental US; may vary elsewhere [1]

Intended Use For research use only, not for human use [1]
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As explicit, detailed methodologies for DosatiLink-1 were not found in the search results, the following

protocol is constructed based on standard practices for investigating kinase inhibitors like ABL inhibitors.

You must validate and optimize these steps in your laboratory.

1. Objective: To determine the inhibitory concentration (IC₅₀) of DosatiLink-1 against the ABL kinase

enzyme in a biochemical assay.

2. Materials:

Test Compound: DosatiLink-1 (lyophilized powder). Note: The provided source states it is for
research use only and not for human use [1].
Enzyme: Recombinant ABL kinase domain.

Substrate: A suitable peptide substrate (e.g., "Abltide").
Cofactor: ATP solution.

Detection Reagent: ADP-Glo Kinase Assay kit or similar.
Buffer: Appropriate kinase assay buffer.

Equipment: Microplate reader, benchtop centrifuge, multichannel pipettes.

3. Methodology: 1. Sample Preparation: Reconstitute DosatiLink-1 in DMSO to create a high-

concentration stock solution (e.g., 10 mM). Perform a serial dilution in DMSO to create a range of

concentrations for the dose-response curve. 2. Assay Setup: In a white, opaque 96-well plate, mix the ABL

enzyme with the peptide substrate and ATP in the assay buffer. 3. Compound Addition: Transfer the diluted

DosatiLink-1 solutions into the reaction wells. Include control wells with DMSO only (no inhibitor) and

wells without enzyme (background control). 4. Incubation: Incubate the reaction plate at 30°C for a

predetermined time (e.g., 60 minutes) to allow the kinase reaction to proceed. 5. Detection: Stop the reaction

and initiate the detection step. For the ADP-Glo assay, this involves adding an equal volume of ADP-Glo

Reagent to terminate the kinase reaction and consume the remaining ATP, followed by a second reagent to

convert ADP to ATP and allow its detection via luciferase. The generated luminescence is proportional to the

amount of ADP produced, and thus, kinase activity. 6. Measurement: Read the luminescence signal on a

microplate reader.

4. Data Analysis: 1. Calculate the average luminescence values for all replicates. 2. Normalize the data:

Express the signal from each DosatiLink-1 well as a percentage of the signal from the DMSO-only control

wells (100% activity). 3. Plot the normalized percent activity versus the log₁₀ concentration of DosatiLink-

1. 4. Fit the data to a sigmoidal dose-response curve to calculate the IC₅₀ value.
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Proposed Signaling Pathway & Mechanism of Action

DosatiLink-1 is characterized as an ABL enzyme inhibitor [1]. The ABL kinase is a critical node in cellular

signaling, and its dysregulation is a driver in certain leukemias. The following diagram illustrates the

theoretical signaling pathway and the proposed point of inhibition for DosatiLink-1.
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Critical Considerations for Researchers

Information Gaps: The specific kinetic data (IC₅₀, Ki), selectivity profile against other kinases, and

cellular activity data for DosatiLink-1 are not available in the search results and must be determined
experimentally.

Lack of Direct Protocol: The search results do not contain a peer-reviewed, step-by-step protocol
for using DosatiLink-1. The methodology provided above is a generic framework.

Experimental Optimization: Key parameters such as enzyme concentration, ATP concentration
(relative to its Km), and reaction time must be optimized for your specific assay conditions to obtain

reliable data.
Linking to Broader Research: For comprehensive reporting on experimental protocols in life

sciences, you can refer to established guidelines, which recommend detailing all key data elements
such as samples, instruments, reagents, and objectives to ensure reproducibility [2].

Where to Find More Information

To acquire the detailed information necessary for your work, I recommend these steps:

Consult Primary Literature: The reference provided for DosatiLink-1 is an article by Robert B.
Kargbo titled "Expanding the Chemical Space: New Approach to Cell-Permeable Drugs" in ACS Med.
Chem. Lett. 2023, 14, 10, 1329-1330 [1]. This primary source is the most likely place to find synthetic
procedures and initial biological evaluation data.

Contact the Supplier: The search source indicates a sales email (peptidedb@qq.com) is available
[1]. Directly inquiring with the supplier may provide you with a Certificate of Analysis (CoA) and

suggested protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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2. A guideline for reporting experimental in life sciences [PeerJ] protocols [peerj.com]

To cite this document: Smolecule. [DosatiLink-1: Compound Summary & Known Bioactivity].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b12863473#dosatilink-1-experimental-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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